9-Methyltridecanoyl-CoA

• Molecular Formula: C35H62N7O17P3S
• Molecular Weight: 977.9 g/mol
• InChI: InChI=1S/C35H62N7O17P3S/c1-5-6-12-23(2)13-10-8-7-9-11-14-26(44)63-18-17-37-25(43)15-16-38-33(47)30(46)35(3,4)20-56-62(53,54)59-61(51,52)55-19-24-29(58-60(48,49)50)28(45)34(57-24)42-22-41-27-31(36)39-21-40-32(27)42/h21-24,28-30,34,45-46H,5-20H2,1-4H3,(H,37,43)(H,38,47)(H,51,52)(H,53,54)(H2,36,39,40)(H2,48,49,50)
• InChIKey: KUAQKHIGQTWFOU-UHFFFAOYSA-N

9-Methyltridecanoyl-CoA Overview

9-Methyltridecanoyl-CoA (9-Methyltridecanoyl-coenzyme A) is a C13 branched-chain, long-chain fatty acyl-CoA ester [1]. It is classified as a long-chain acyl-CoA due to its 13-carbon fatty acid chain length, and it serves as a substrate for long-chain acyl-CoA synthase [2]. The compound is a derivative of coenzyme A, wherein the thiol group is esterified with 9-methyltridecanoic acid. Its molecular formula is C35H62N7O17P3S, with a molecular weight of 977.9 g/mol [3]. This compound is utilized in research to study the metabolism of methyl-branched fatty acids, the specificity of acyl-CoA binding proteins, and the role of acyl-CoA esters in cellular signaling and energy homeostasis.

Metabolism Methyl-branched fatty acid metabolism studies

Binding Acyl-CoA binding protein specificity research

Signaling Cellular signaling and energy homeostasis context

• [1] Human Metabolome Database (HMDB). HMDB0300632: 9-Methyltridecanoyl-CoA. 2021. View Source
• [2] Chemfont. CFc000280148: 9-Methyltridecanoyl-CoA. 2022. View Source
• [3] MedChemExpress. 9-Methyltridecanoyl-CoA (9-Methyltridecanoyl-coenzyme A) Product Page. View Source

9-Methyltridecanoyl-CoA Isomer Specificity

The precise position of the methyl branch on the tridecanoyl chain is a critical determinant of molecular recognition by enzymes and binding proteins [1]. Isomers like 5-Methyltridecanoyl-CoA, 8-Methyltridecanoyl-CoA, or 12-Methyltridecanoyl-CoA share the same molecular weight and elemental composition, but the spatial arrangement of the methyl group alters the acyl chain's conformation and its interaction with the active sites of enzymes such as long-chain acyl-CoA dehydrogenase and carnitine palmitoyltransferase [2]. In metabolic studies, the substitution of one positional isomer for another can lead to erroneous conclusions about enzyme substrate specificity, rates of beta-oxidation, or the formation of downstream acylcarnitine metabolites. Therefore, for reproducible and accurate experimental results, the specific 9-methyl isomer must be procured and used, as generic 'methyltridecanoyl-CoA' cannot guarantee the correct positional identity.

Target

Common Substitute

Risk

9-Methyltridecanoyl-CoA

Other positional isomers (5-, 8-, 12-methyl) or generic methyltridecanoyl-CoA

Methyl branch position may alter enzyme recognition, beta-oxidation rates, and acylcarnitine metabolite formation.

• [1] Van Veldhoven PP, Vanhove G, Asselberghs S, Eyssen HJ, Mannaerts GP. Substrate specificities of rat liver peroxisomal acyl-CoA oxidases: palmitoyl-CoA oxidase (inducible acyl-CoA oxidase), pristanoyl-CoA oxidase (non-inducible acyl-CoA oxidase), and trihydroxycoprostanoyl-CoA oxidase. J Biol Chem. 1992 Oct 5;267(28):20065-74. View Source
• [2] Human Metabolome Database (HMDB). HMDB0300627: 3-Methyltridecanoyl-CoA. 2021. View Source

9-Methyltridecanoyl-CoA Specificity Evidence

Enzyme Substrate Specificity

The methyl branch position on the acyl chain influences the compound's interaction with long-chain acyl-CoA dehydrogenase (LCAD). While quantitative kinetic data (Km, Vmax) for 9-Methyltridecanoyl-CoA specifically with purified LCAD are not available in the open literature, the principle that branch position affects enzymatic activity is well-established for branched-chain acyl-CoAs [1]. Class-level evidence from related methyl-branched acyl-CoAs shows that the position of the methyl group can alter enzyme affinity and catalytic efficiency [2]. For instance, the stereospecificity of peroxisomal oxidases for 2-methyl-branched compounds is absolute, demonstrating the profound impact of branch position [3]. Therefore, 9-Methyltridecanoyl-CoA is expected to have a unique kinetic profile compared to its 5-methyl or 12-methyl isomers, making it a distinct substrate for characterizing enzyme specificity.

Substrate specificity

Class-level

C9 branch vs. C5/C12 isomers; kinetic differences inferred from class behavior.

Supports enzyme recognition studies; quantitative data to verify.

Km/Vmax for 9-methyl not reported.

Evidence Dimension	Enzyme substrate specificity (qualitative)
Target Compound Data	Substrate for long-chain acyl-CoA dehydrogenase; position of methyl branch at C9 [1]
Comparator Or Baseline	5-Methyltridecanoyl-CoA (methyl branch at C5); 12-Methyltridecanoyl-CoA (methyl branch at C12)
Quantified Difference	Quantitative kinetic differences (Km, Vmax) are inferred based on established class behavior of branched-chain acyl-CoAs; specific data unavailable.
Conditions	Purified enzyme assay (long-chain acyl-CoA dehydrogenase); class-level inference from related branched-chain acyl-CoAs [2]

Why This Matters

This distinct substrate specificity is essential for studies dissecting the molecular basis of enzyme recognition and for developing selective inhibitors or activity-based probes targeting specific acyl-CoA processing pathways.

• [1] Human Metabolome Database (HMDB). HMDB0300632: 9-Methyltridecanoyl-CoA. 2021. View Source
• [2] Wanders RJ, Vreken P, Ferdinandusse S, Jansen GA, Waterham HR, van Roermund CW, Van Grunsven EG. Peroxisomal fatty acid alpha- and beta-oxidation in humans: enzymology, peroxisomal metabolite transporters and peroxisomal diseases. Biochem Soc Trans. 2001 May;29(Pt 2):250-67. View Source
• [3] Van Veldhoven PP, Vanhove G, Asselberghs S, Eyssen HJ, Mannaerts GP. Substrate specificities of rat liver peroxisomal acyl-CoA oxidases: palmitoyl-CoA oxidase (inducible acyl-CoA oxidase), pristanoyl-CoA oxidase (non-inducible acyl-CoA oxidase), and trihydroxycoprostanoyl-CoA oxidase. J Biol Chem. 1992 Oct 5;267(28):20065-74. View Source

HPLC Retention Time Specificity

Positional isomers of methyl-branched fatty acyl-CoAs can be resolved and identified using reverse-phase high-performance liquid chromatography (RP-HPLC) coupled with tandem mass spectrometry (MS/MS) [1]. While a direct, published head-to-head comparison of retention times for all methyltridecanoyl-CoA isomers is not available, the fundamental principle of RP-HPLC separation relies on the differential hydrophobicity and interaction with the stationary phase, which are influenced by the position of the methyl branch [2]. 9-Methyltridecanoyl-CoA will exhibit a unique and predictable retention time that is distinct from other positional isomers like 8-Methyltridecanoyl-CoA or 12-Methyltridecanoyl-CoA. This property is critical for accurate identification and quantitation in complex biological matrices.

Chromatographic retention

Class-level

RP-HPLC predicts unique retention time for C9 isomer vs. C8/C12 isomers.

Enables targeted LC-MS/MS method development.

Direct head-to-head comparison unavailable.

Evidence Dimension	Chromatographic retention time (qualitative)
Target Compound Data	Unique retention time on RP-HPLC based on C9 methyl branch position [1]
Comparator Or Baseline	8-Methyltridecanoyl-CoA; 12-Methyltridecanoyl-CoA
Quantified Difference	Specific retention time shift relative to isomers is inferred from established RP-HPLC principles for branched-chain acyl-CoAs; direct quantitative comparison not available.
Conditions	Reverse-phase HPLC (e.g., C18 column) with mobile phase gradients typically used for acyl-CoA separation [1]

Why This Matters

This differential chromatographic behavior is essential for developing targeted LC-MS/MS methods to monitor specific methyl-branched acyl-CoA species in metabolomics studies, ensuring accurate biomarker discovery and pathway analysis.

• [1] Ishizaki Y, Fujita T, Kihara A, Igarashi Y. Acyl-CoA diversity: analysis of acyl-CoAs by liquid chromatography-tandem mass spectrometry. Methods Mol Biol. 2016;1410:127-40. View Source
• [2] Snyder LR, Kirkland JJ, Dolan JW. Introduction to Modern Liquid Chromatography. 3rd ed. Hoboken, NJ: John Wiley & Sons; 2010. View Source

Physicochemical Property Differences

Despite having identical molecular weight and formula, the position of the methyl branch affects computed molecular descriptors, which can influence solubility, aggregation, and membrane permeability in vitro [1]. The XLogP3-AA value, a measure of lipophilicity, for the structurally related 5-Methyltridecanoyl-CoA is reported as 0.3 [2]. While the exact XLogP3-AA for 9-Methyltridecanoyl-CoA has not been computationally determined and published in a direct comparison, the shift of the methyl group from C5 to C9 will alter the molecule's hydrophobicity and potentially its critical micelle concentration (CMC) in aqueous buffers. This difference can impact experimental reproducibility when preparing stock solutions or using the compound in cell-based assays.

Lipophilicity (XLogP3-AA)

Data to verify

5-Methyltridecanoyl-CoA: 0.3; 9-Methyltridecanoyl-CoA: not reported, expected to differ.

May impact solubility and assay reproducibility.

Exact value to confirm.

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA value not directly reported; inferred to differ from 5-methyl isomer based on branch position [1]
Comparator Or Baseline	5-Methyltridecanoyl-CoA: XLogP3-AA = 0.3 [2]
Quantified Difference	Quantitative difference in XLogP3-AA between 9-methyl and 5-methyl isomers is not explicitly available but is expected based on known structure-property relationships.
Conditions	Computational prediction using PubChem XLogP3 algorithm [2]

Why This Matters

These subtle physicochemical variations can lead to different experimental behaviors, such as solubility in DMSO, aggregation in aqueous media, or non-specific binding to plasticware, making the specific 9-methyl isomer the correct choice for consistent, reproducible in vitro pharmacology and biochemistry studies.

• [1] Human Metabolome Database (HMDB). HMDB0300632: 9-Methyltridecanoyl-CoA. 2021. View Source
• [2] PubChem. Compound Summary for CID 157008732, 5-Methyltridecanoyl-CoA. 2021. View Source

9-Methyltridecanoyl-CoA Applications

Enzyme Kinetics & Specificity Studies

Use 9-Methyltridecanoyl-CoA as a defined substrate to characterize the substrate specificity and kinetic parameters (e.g., Km, Vmax) of purified acyl-CoA dehydrogenases, acyl-CoA oxidases, and carnitine acyltransferases. Its unique methyl branch position at C9 provides a distinct molecular shape for probing enzyme active site architecture and for comparing catalytic efficiency against other methyltridecanoyl-CoA positional isomers [1]. This is essential for fundamental biochemistry research and for understanding inborn errors of metabolism involving branched-chain fatty acids [2].

Targeted Metabolomics & Biomarker Discovery

Employ 9-Methyltridecanoyl-CoA as a high-purity analytical standard to develop and validate targeted LC-MS/MS assays for the precise quantitation of this specific acyl-CoA species in biological samples (e.g., plasma, tissues, cell lysates). Accurate monitoring of 9-Methyltridecanoyl-CoA levels is critical for studies investigating the role of branched-chain fatty acid metabolism in diseases like diabetes, cardiovascular disorders, and metabolic syndromes [3].

Fatty Acid Oxidation & Lipotoxicity Studies

Utilize 9-Methyltridecanoyl-CoA to investigate the pathways of beta-oxidation for methyl-branched fatty acids in isolated mitochondria, permeabilized cells, or tissue homogenates. By tracking the formation of downstream metabolites (e.g., acetyl-CoA, acylcarnitines), researchers can determine the efficiency of its degradation and its potential to contribute to lipotoxicity or mitochondrial dysfunction, offering insights that cannot be gained from straight-chain or differently branched acyl-CoA analogs [4].

Application

Selection Property

Validation Focus

Enzyme kinetics & specificity studies

Defined methyl branch at C9

Isomer-specific substrate comparison

Targeted metabolomics & biomarker discovery

Unique chromatographic retention

LC-MS/MS assay specificity

Fatty acid oxidation & lipotoxicity studies

Branched-chain acyl-CoA substrate

Beta-oxidation pathway tracking

• [1] Human Metabolome Database (HMDB). HMDB0300632: 9-Methyltridecanoyl-CoA. 2021. View Source
• [2] Wanders RJ, Vreken P, Ferdinandusse S, Jansen GA, Waterham HR, van Roermund CW, Van Grunsven EG. Peroxisomal fatty acid alpha- and beta-oxidation in humans: enzymology, peroxisomal metabolite transporters and peroxisomal diseases. Biochem Soc Trans. 2001 May;29(Pt 2):250-67. View Source
• [3] Ishizaki Y, Fujita T, Kihara A, Igarashi Y. Acyl-CoA diversity: analysis of acyl-CoAs by liquid chromatography-tandem mass spectrometry. Methods Mol Biol. 2016;1410:127-40. View Source
• [4] Human Metabolome Database (HMDB). HMDB0300633: 12-Methyltridecanoyl-CoA. 2021. View Source